Cas no 29621-88-3 (L-Selenocystine)

• Product Name: L-Selenocystine
• CAS No: 29621-88-3
• MF: C₆H₁₂N₂O₄Se₂
• MW: 334.090479850769
• MDL: MFCD29056527
• CID: 95532
• PubChem ID: 24878867
• Update Time: 2025-04-18

L-Selenocystine Chemical and Physical Properties

Names and Identifiers

• Alanine, 3,3'-diselenodi-, L-
• * L-3,3'-Diselenodialanine * L-Selenocystine
• L-Selenocystine
• Seleno-L-cystine
• (2R)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]diselanyl]propanoic acid
• L-Selenocysteine.2HCl
• (l,l)-selenocystine
• (R,R)-3,3'-Diselenobis(2-aminopropionic Acid) Monohydrate
• Alanine,3,3'-diselenodi-,L
• C6H12N2O4Se2
• L-3,3'-Diselenodialanine
• L-Alanine,3,3'-diselenobis
• selenocystine,(L)-isomer
• seleno-DL-cystine
• Seleno-L-cystine Monohydrate
• (R,R)-3,3'-Diselenobis(2-aminopropionic Acid)
• 3,3'-Diselenobis-L-alanine
• Selenocystine
• L-Alanine,3,3'-diselenobis-
• 261B157KR8
• Selenocystine, L-
• selenocystine, (L)-isomer
• JULROCUWKLNBSN-IMJSIDKUSA-N
• X7627
• S0900
• C05704
• Q27254027
• HY-129960
• J-017582
• Seleno-L-cystine, 95%
• SELENOCYSTINE, (R,R-(+/-)-)-
• 29621-88-3
• MFCD00800971
• SCHEMBL160609
• 3,3'-Diselenobis[L-alanine]
• 3,3'-DISELENOBIS(L-ALANINE)
• DL-ALANINE, 3,3'-DISELENOBIS-
• AKOS015915762
• DTXSID001044310
• L-Selenocystine monohydrate
• (R,R)-3,3'-Diseleno-bis(2-aminopropionic acid)
• CS-0108886
• UNII-261B157KR8
• (2R)-2-amino-3-[[(2R)-2-amino-2-carboxy-ethyl]diselanyl]propanoic acid
• L-Selenocystine Preparation Kit
• 493154PTZ7
• L-Alanine, 3,3'-diselenobis-
• (2R,2'R)-3,3'-diselanediylbis(2-aminopropanoic acid)
• DA-77784
• L-Selenocystine; Selenocystine;
• CHEMBL5283716

• MDL： MFCD29056527
• Inchi： 1S/C6H12N2O4Se2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1
• InChI Key： JULROCUWKLNBSN-IMJSIDKUSA-N
• SMILES： [Se](C[C@@H](C(=O)O)N)[Se]C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 335.91300
• Monoisotopic Mass: 335.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: Not available
• Melting Point: 224.5-229.5 °C (lit.)
• Boiling Point: 538.3°Cat760mmHg
• Flash Point: 279.3°C
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 126.64000
• LogP: -0.62920
• Solubility: Not available
• Optical Activity: [α]20/D −28°, c = 1 in NaOH

L-Selenocystine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H331-H373-H410
• Warning Statement： P260-P264-P270-P271-P273-P301+P310+P330-P304+P340+P311-P314-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3283 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/25-33-50/53
• Safety Instruction： 20/21-28-45-60-61
• RTECS：AY6032000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R23/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters